(Methanesulfonyl-phenethyl-amino)-acetic acid

Specification

• CAS No.: 35839-52-2
• Molecular Formula: C11H15NO4S
• Molecular Weight: 257.31 g/mol
• IUPAC Name: 2-[methylsulfonyl(2-phenylethyl)amino]acetic acid
• Standard InChI: InChI=1S/C11H15NO4S/c1-17(15,16)12(9-11(13)14)8-7-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,13,14)
• Standard InChI Key: QQTJBZYKDDCHIV-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)O
• Canonical SMILES: CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)O

Introduction

Chemical Structure and Properties

(Methanesulfonyl-phenethyl-amino)-acetic acid is characterized by its specific molecular structure, which includes a methanesulfonyl group attached to a phenethyl-amino moiety and an acetic acid functional group. The compound is officially identified by its Chemical Abstracts Service (CAS) number 35839-52-2 and is also known in scientific literature as 2-[methylsulfonyl(2-phenylethyl)amino]acetic acid.

Physical and Chemical Properties

The compound exhibits distinct physicochemical properties that influence its behavior in various research and application contexts. The following table summarizes the key properties of (Methanesulfonyl-phenethyl-amino)-acetic acid:

Property	Value
Molecular Formula	C₁₁H₁₅NO₄S
Molecular Weight	257.30600 g/mol
Exact Mass	257.07200 g/mol
PSA (Polar Surface Area)	83.06000 Ų
LogP	1.65610
HS Code	2935009090 (other sulphonamides)
Density	Not Available
Boiling Point	Not Available
Melting Point	Not Available
Flash Point	Not Available

The molecular formula C₁₁H₁₅NO₄S indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms in the compound. The LogP value of 1.65610 suggests moderate lipophilicity, which may contribute to its potential for membrane permeability and biological activity. The Polar Surface Area (PSA) of 83.06000 Ų provides insight into the compound's potential bioavailability and ability to cross biological membranes.

Nomenclature and Identification

The compound is formally identified by several names in scientific and commercial contexts. The primary naming conventions include:

Official Nomenclature

• N-Phenethylmethylsulfonamido)acetic acid

• 2-[methylsulfonyl(2-phenylethyl)amino]acetic acid

• (Methanesulfonyl-phenethyl-amino)-acetic acid

Identification Codes

The compound is uniquely identified by its CAS Registry Number: 35839-52-2, which serves as an international standard identifier for chemical substances. Additionally, the HS Code 2935009090 categorizes it within the "other sulphonamides" class for international trade and regulatory purposes, with associated details including a VAT of 17.0%, tax rebate rate of 9.0%, MFN tariff of 6.5%, and general tariff of 35.0%.

Applications and Research

(Methanesulfonyl-phenethyl-amino)-acetic acid demonstrates versatility in its potential applications across multiple scientific and industrial domains. Research into this compound has revealed promising avenues for its utilization in various fields.

Pharmaceutical Development

The compound plays a significant role in pharmaceutical research, particularly in the development of novel therapeutic agents. Its unique structural features make it valuable for medicinal chemistry applications. (Methanesulfonyl-phenethyl-amino)-acetic acid is actively being investigated for its potential in synthesizing new drugs, with a focus on anti-inflammatory and analgesic medications. The compound's structure allows for the development of pharmaceuticals that may offer advantages over traditional pain relievers, potentially providing improved efficacy or reduced side effects.

Biochemical Research

In biochemical investigations, (Methanesulfonyl-phenethyl-amino)-acetic acid serves as an important reagent for studying fundamental cellular processes. Researchers utilize the compound in various biochemical assays to examine enzyme activities and protein interactions, which are essential for understanding cellular functions. These applications contribute to the broader field of molecular biology by providing tools to investigate complex biochemical pathways and mechanisms.

Neuroscience Studies

The compound has attracted attention in neuroscience research due to its potential interactions with neurotransmitter systems. Studies are exploring how (Methanesulfonyl-phenethyl-amino)-acetic acid affects neural signaling and neurotransmitter function, offering insights into neurological disorders. This research direction may contribute to the development of targeted therapies for conditions affecting the central nervous system, although specific mechanisms and therapeutic outcomes require further investigation.

Agricultural Applications

In agricultural chemistry, researchers are exploring the potential of (Methanesulfonyl-phenethyl-amino)-acetic acid as a plant growth regulator. Preliminary studies suggest that the compound may influence plant development processes, potentially enhancing crop yields and improving resistance to environmental stressors. These agricultural applications represent an expanding area of research for this versatile compound, with potential implications for sustainable farming practices.

Cosmetic Formulations

The cosmetic industry has shown interest in (Methanesulfonyl-phenethyl-amino)-acetic acid due to its potential anti-inflammatory properties. Researchers are evaluating its use in skincare formulations, particularly for products designed for sensitive skin. The compound may offer advantages as a gentler alternative in cosmetic preparations, providing anti-inflammatory benefits without the drawbacks associated with some traditional ingredients.